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Compound of Interest

Compound Name: 2-Amino-5-iodobenzoic acid

L  Get Quote

Cat. No.: B145736

2-Amino-5-iodobenzoic Acid: A Technical Safety
and Handling Guide

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and available toxicological information for 2-Amino-5-iodobenzoic acid. It is
intended for researchers, scientists, and professionals in drug development who may handle or
utilize this compound in their work.

Chemical and Physical Properties

2-Amino-5-iodobenzoic acid is a substituted aromatic compound with the molecular formula
C7HeINO:a. Its properties are summarized in the table below.

Property Value

Molecular Weight 263.03 g/mol

Appearance White to light yellow or beige crystalline powder
Melting Point 219-221 °C (decomposes)

Solubility Soluble in alcohol; Insoluble in water
Synonyms 5-lodoanthranilic acid

CAS Number 5326-47-6
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Hazard Identification and Classification

2-Amino-5-iodobenzoic acid is classified as a hazardous substance. The GHS classification
is summarized below.

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation 2
[2]
o H319: Causes serious eye
Eye Irritation 2 L
irritation[1][2]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][2]

Signal Word: Warning[1]
Hazard Pictogram:

walt text

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with 2-Amino-5-
iodobenzoic acid. The following is a general workflow for safe handling.
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Caption: General workflow for safe handling of 2-Amino-5-iodobenzoic acid.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[1]
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[1]

First-Aid Measures

Exposure Route First-Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) . D
clothing. Seek medical attention if irritation

persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.[1]

Toxicological Information

While 2-Amino-5-iodobenzoic acid is classified as an irritant, specific quantitative
toxicological data is largely unavailable in the public domain. The following sections describe
the standard experimental protocols used to assess the hazards associated with this
compound.

Acute Toxicity

No specific LD50 (oral, dermal) or LC50 (inhalation) data is available for 2-Amino-5-
iodobenzoic acid.[1]

o Experimental Protocol (General):
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o Oral LD50: Typically determined in rats. A single dose of the substance is administered by
gavage. Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality. The LD50 is the statistically estimated dose that is lethal to 50% of the test
population.

o Dermal LD50: Usually conducted in rabbits or rats. The substance is applied to a shaved
area of the skin and held in contact with a porous gauze dressing. Observations for toxicity
and mortality are made over a defined period.

o Inhalation LC50: Rats are typically exposed to the substance as a dust, mist, or vapor in
an inhalation chamber for a specified duration. The LC50 is the concentration in the air
that is lethal to 50% of the test animals.

Irritation and Corrosivity

 Skin Irritation: Classified as a skin irritant.[1][2]

o Experimental Protocol (General - Draize Rabbit Skin Test): A small amount of the
substance is applied to a shaved patch of skin on a rabbit and covered with a gauze
patch. The site is observed for signs of erythema (redness) and edema (swelling) at
specific intervals.[3]

o Eye Irritation: Classified as a serious eye irritant.[1][2]

o Experimental Protocol (General - Draize Rabbit Eye Test): A small amount of the
substance is instilled into the conjunctival sac of one eye of a rabbit. The eye is then
observed for redness, swelling, discharge, and corneal opacity at set time points.[3] An
alternative in vitro method is the Hen's Egg Test on the Chorioallantoic Membrane (HET-
CAM), which assesses the irritancy potential of a substance by observing its effect on the
blood vessels of a chicken embryo's chorioallantoic membrane.[4][5]

Genotoxicity

No specific data on the mutagenicity or genotoxicity of 2-Amino-5-iodobenzoic acid is
available.

o Experimental Protocol (General):
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o Ames Test (Bacterial Reverse Mutation Assay): This test uses strains of Salmonella
typhimurium that are mutated to be unable to synthesize histidine. The substance is
incubated with the bacteria, and the number of revertant colonies (bacteria that have
regained the ability to synthesize histidine) is counted. A significant increase in revertants
indicates mutagenic potential.[6][7]

o In Vitro Micronucleus Test: Mammalian cells are exposed to the substance. After
treatment, the cells are examined for the presence of micronuclei, which are small,
extranuclear bodies containing chromosomal fragments or whole chromosomes that were
not incorporated into the daughter nuclei during cell division. An increase in micronuclei
suggests clastogenic or aneugenic activity.[8][9]

o Chromosomal Aberration Test: Mammalian cells are treated with the substance, and then
metaphase chromosomes are examined for structural abnormalities.[10]

Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of 2-Amino-5-
iodobenzoic acid from anthranilic acid.
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Caption: A simplified workflow for the synthesis of 2-Amino-5-iodobenzoic acid.

Potential Biological Activity and Signaling Pathways
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Currently, there is no direct evidence in the scientific literature detailing the specific signaling
pathways affected by 2-Amino-5-iodobenzoic acid. However, research on related halo-
substituted aminobenzoic acids suggests potential areas of biological activity.

Studies on bromo- and iodo-substituted aminobenzoic acid derivatives have indicated that the
nature of the halogen can significantly influence their antimicrobial and cytotoxic effects.[4] In
some cases, iodo-substituted compounds have demonstrated comparable or more potent
activity than their bromo-substituted counterparts.[4] This suggests that 2-Amino-5-
iodobenzoic acid may possess antimicrobial or cytotoxic properties that warrant further
investigation.

Given its structural similarity to other biologically active aminobenzoic acids, potential, yet
unconfirmed, interactions with cellular signaling pathways could be explored in future research.
The following diagram illustrates a hypothetical logical relationship for investigating the
biological effects of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-5-iodobenzoic acid safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145736#2-amino-5-iodobenzoic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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